BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Methyl-1-
hitroso-1H-imidazole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Methyl-1-nitroso-1H-imidazole
Cat. No.: B16087381
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of 2-Methyl-1-nitroso-1H-
imidazole, with a particular focus on its synthesis, stability, and potential biological significance
as a nitrosamine impurity. Given the limited direct research on this specific molecule, this guide
incorporates data from closely related nitrosoimidazole and nitroimidazole compounds to
provide a broader context for its potential reactivity and toxicological profile.

Introduction

2-Methyl-1-nitroso-1H-imidazole is an N-nitrosated derivative of 2-methyl-1H-imidazole. As a
member of the N-nitroso compound family, it is of significant interest to the pharmaceutical
industry, primarily due to the potential for such compounds to be mutagenic impurities. The
imidazole ring is a core structure in many natural products and pharmaceutical agents, making
the study of its potential nitrosated derivatives crucial for drug safety and development.[1][2]

This document collates the available information regarding the synthesis, or lack thereof, of 2-
Methyl-1-nitroso-1H-imidazole and discusses its potential biological activities by drawing
comparisons with analogous compounds.
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Synthesis and Formation

The formation of N-nitroso compounds typically occurs via the reaction of a secondary amine
with a nitrosating agent (e.g., nitrous acid, derived from nitrites in acidic conditions). However,
the synthesis of 2-Methyl-1-nitroso-1H-imidazole appears to be non-trivial.

Multiple attempts to synthesize this compound under forced nitrosation conditions (Nitrosating
Agent Potential, NAP tests) have been reported to be unsuccessful.[3] These findings suggest
that 2-Methyl-1-nitroso-1H-imidazole does not readily form under expected conditions, which
significantly reduces concerns about its potential as a common impurity in related
pharmaceutical products.[3] According to European Medicines Agency (EMA) guidelines, if
repeated, rigorous synthesis attempts fail to produce a nitrosamine impurity, it is considered to
pose an extremely low risk.[3]

General Experimental Protocol for Attempted Nitrosation

While specific successful synthesis protocols for 2-Methyl-1-nitroso-1H-imidazole are not
available due to repeated failures, a general methodology for attempting such a synthesis can
be derived from standard nitrosation procedures and reports on related compounds.[4]

Materials:

e 2-methyl-1H-imidazole

e Sodium nitrite (NaNO2)

e Acid (e.g., Hydrochloric Acid, HCI)

e Deionized water

o Organic solvent for extraction (e.g., Diethyl ether)

e Drying agent (e.g., Anhydrous Magnesium Sulfate, MgSOa)
Procedure:

o Dissolution: Dissolve 2-methyl-1H-imidazole in deionized water within a round-bottom flask,
which is cooled in an ice bath to maintain a temperature of 0-5 °C.
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Acidification: Slowly add the acid to the imidazole solution while ensuring the temperature
remains low.

Nitrosation: In a separate vessel, prepare a solution of sodium nitrite in deionized water. Add
this solution dropwise to the acidic imidazole solution. The slow addition is crucial to control
the reaction temperature and the in-situ generation of the nitrosonium ion (NO+).

Reaction Monitoring: Stir the mixture for a defined period at low temperature, monitoring the
reaction progress using techniques like Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

Work-up: After the reaction period, neutralize the solution and extract the product with an
organic solvent.

Purification and Analysis: Dry the organic layer, evaporate the solvent, and attempt to purify
the residue (e.g., via column chromatography). Analyze the resulting material using HPLC,
Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR), and Infrared
Spectroscopy (IR) to identify the presence of the target compound.[3][5]

The workflow for this general experimental protocol is visualized below.
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General workflow for attempted nitrosation of 2-methyl-1H-imidazole.
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Physicochemical and Toxicological Data

Direct experimental data for 2-Methyl-1-nitroso-1H-imidazole is scarce. However, data for
related compounds provides a basis for estimating its properties and potential toxicological
profile.

Quantitative Data Summary

The following table summarizes key data points for 2-Methyl-1-nitroso-1H-imidazole and a
closely related, toxicologically relevant compound, 1-Methyl-2-nitrosoimidazole.
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Molecular
Compound
Formula

Molecular

Weight ( g/mol

)

Key Findings Reference

2-Methyl-1-
nitroso-1H- C4HsNs30

imidazole

111.10

Synthesis
attempts under
forced conditions
failed, [3][6]
suggesting it

does not readily

form.

1-Methyl-2-
] o C4HsNsO
nitrosoimidazole

111.10

Highly toxic to
Chinese hamster
ovary (CHO)
cells with
significant
cytotoxicity at 10-  [7]
60 pM.
Mutagenic in
Salmonella
typhimurium TA-
100.

2-Methyl-5-nitro-
1-nitroso-1H- C4H4N4Os3

imidazole

156.10

Synthesis

attempts under

forced conditions  [5]
(NAP tests) also

failed.

Biological Activity and Mechanism of Action (by

Analogy)

While no biological activity data exists for 2-Methyl-1-nitroso-1H-imidazole, the broader class

of nitrosoimidazoles and nitroimidazoles are known for their biological effects, which are often

linked to the reductive activation of the nitro or nitroso group.

© 2026 BenchChem. All rights reserved.

6/10

Tech Support


https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole-synthesis-attempts-and-failure-report/
https://www.pharmaffiliates.com/en/2-methyl-1-nitroso-1h-imidazole-pa130381005.html
https://pubmed.ncbi.nlm.nih.gov/3214494/
https://veeprho.com/impurities/2-methyl-5-nitro-1-nitroso-1h-imidazole-synthesis-attempts-and-failure-report/
https://www.benchchem.com/product/b16087381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-1-nitroso-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Cytotoxicity and Mutagenicity

The 2-electron reduction product of 1-methyl-2-nitroimidazole is 1-methyl-2-nitrosoimidazole.
This nitroso derivative has been shown to be significantly more toxic and mutagenic than its
parent nitro compound.[7] It is highly cytotoxic to mammalian cells and mutagenic in bacterial
assays.[7] This suggests that if 2-Methyl-1-nitroso-1H-imidazole were to form, it could
potentially exhibit similar toxic properties.

The mutagenicity of nitroimidazoles is often attributed to the formation of reactive intermediates
upon the reduction of the nitro group, which can then damage DNA.[8] The position of
substituents on the imidazole ring is known to significantly influence the mutagenic potential.[9]
[10] For instance, some studies have shown that nitroimidazoles with a nitro group at the C-5
position and a methyl group at C-2 exhibit genotoxicity, whereas those with the nitro group at
C-4 may not.[9][10]

Proposed Mechanism of Action

The mechanism of toxicity for related nitrosoimidazoles is believed to involve their role as
reactive intermediates. For nitro-based drugs, the nitro group is reduced in hypoxic (low
oxygen) environments, characteristic of certain tumors and anaerobic bacteria, to form a
nitroso-radical anion, followed by further reduction to nitroso and hydroxylamine species. These
reduced species are highly reactive and can induce cellular damage.

The proposed reductive activation pathway, by analogy with related 2-nitroimidazoles, is
depicted below.

R-NHOH
+2e7, +2H* S | (Hydroxylamine derivative)
~ R-NO2~ }M,_( Cellular Damage
(Nitro radical anion) (e.g., DNA adducts)

R-NO:2

+ e~
(2-Nitroimidazole derivative) >l

Click to download full resolution via product page

Proposed reductive activation pathway for nitroimidazoles leading to toxic species.
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This pathway highlights that the nitroso-derivative (R-NO) is a key intermediate responsible for
cytotoxicity.[7] The high reactivity of this species is what makes it a potent toxin but also difficult
to isolate and synthesize.

Conclusion

The available literature indicates that 2-Methyl-1-nitroso-1H-imidazole is a compound of
theoretical interest primarily due to its classification as a potential nitrosamine impurity.
However, extensive synthesis attempts under rigorous, forced conditions have failed to
produce it, suggesting a high degree of instability or a prohibitive energy barrier to its formation.
[3] While this low risk of formation is positive from a pharmaceutical safety perspective, it
leaves a gap in the direct experimental data regarding its properties.

By analogy with closely related compounds, particularly 1-methyl-2-nitrosoimidazole, it can be
hypothesized that if 2-Methyl-1-nitroso-1H-imidazole were to be formed and stabilized, it
would likely exhibit significant cytotoxicity and mutagenicity. Researchers and drug
development professionals should be aware of the potential, albeit low, for the formation of
such impurities and have analytical methods in place for their detection. The focus of future
research could be on ultra-sensitive detection methods or computational studies to better
understand the stability and reactivity of this elusive molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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